N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C17H14N2O4S/c1-21-12-5-3-2-4-10(12)16(20)19-17-18-11-8-13-14(9-15(11)24-17)23-7-6-22-13/h2-5,8-9H,6-7H2,1H3,(H,18,19,20)
• InChI Key: RXKONCCSUNTPRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=NC3=CC4=C(C=C3S2)OCCO4
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-methoxybenzamide, also known as DBM, is a synthetic compound that has been studied for its potential therapeutic effects. DBM belongs to the class of benzothiazole derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Anticonvulsant and Sedative-Hypnotic Activities

Compounds related to benzothiazoles have been synthesized and evaluated for their potential as anticonvulsant agents. These compounds exhibit significant anticonvulsant activity in electroshock and pentylenetetrazole-induced lethal convulsion tests, without impairing learning and memory, indicating their potential utility in pharmacological applications related to the central nervous system (Faizi et al., 2017).

Antimicrobial and Antioxidant Activities

New benzamide compounds isolated from endophytic Streptomyces have shown considerable antimicrobial activities along with antioxidant properties. These findings highlight the therapeutic potential of benzamide derivatives in treating microbial infections and their use as antioxidants (Yang et al., 2015).

Anticancer Activity

Several novel 4-thiazolidinones with benzothiazole moieties have been screened for antitumor activity. Some of these compounds have shown significant activity against a variety of cancer cell lines, suggesting their potential as anticancer agents (Havrylyuk et al., 2010).

Anti-Inflammatory and Analgesic Agents

Benzodifuranyl derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds exhibit significant COX-2 inhibition, analgesic, and anti-inflammatory properties, indicating their potential as therapeutic agents in treating inflammation and pain-related conditions (Abu‐Hashem et al., 2020).

Sigma-2 Receptor Probe

A novel benzamide analogue has been developed as a sigma-2 receptor probe, showing high affinity for sigma2 receptors. This compound could be useful in studying sigma2 receptors in vitro, offering insights into their role in various physiological and pathological processes (Xu et al., 2005).

Structural and Optical Studies

Heterocyclic organic compounds, including benzothiazole derivatives, have been synthesized and characterized for their crystal structure, optical properties, and thermal stability. Such studies contribute to the understanding of the material properties of benzothiazole compounds and their potential applications in material science (Prabukanthan et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It is always recommended to handle chemical compounds with appropriate safety measures.

Mechanism of Action

Biochemical Pathways

It is known that chemical compounds can influence a variety of biochemical pathways, leading to diverse cellular effects

Pharmacokinetics

Pharmacokinetics is a critical aspect of drug action, influencing the bioavailability and therapeutic efficacy of a compound

Result of Action

The effects of a compound at the molecular and cellular level can provide insights into its therapeutic potential and possible side effects

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include the physiological environment within the body, such as pH and temperature, as well as external environmental factors, such as storage conditions.